Cas no 2227965-09-3 ((2R)-4-(1-methylpiperidin-2-yl)butan-2-ol)

• Product Name: (2R)-4-(1-methylpiperidin-2-yl)butan-2-ol
• CAS No: 2227965-09-3
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5804367
• PubChem ID: 165628636
• Update Time: 2025-10-28

(2R)-4-(1-methylpiperidin-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(1-methylpiperidin-2-yl)butan-2-ol
• EN300-1784738
• 2227965-09-3

• Inchi： 1S/C10H21NO/c1-9(12)6-7-10-5-3-4-8-11(10)2/h9-10,12H,3-8H2,1-2H3/t9-,10?/m1/s1
• InChI Key： SXFDPDVJIDAVRV-YHMJZVADSA-N
• SMILES： O[C@H](C)CCC1CCCCN1C

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.5Ų

Additional information on (2R)-4-(1-methylpiperidin-2-yl)butan-2-ol

Introduction to (2R)-4-(1-methylpiperidin-2-yl)butan-2-ol (CAS No. 2227965-09-3)

(2R)-4-(1-methylpiperidin-2-yl)butan-2-ol (CAS No. 2227965-09-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and biological properties. This compound, often referred to by its systematic name, is a derivative of piperidine, a common heterocyclic amine found in many biologically active molecules.

The chiral center at the 2-position of the butanol moiety imparts specific stereochemical characteristics to the molecule, which can significantly influence its pharmacological activity. The presence of the 1-methylpiperidin-2-yl group further enhances its potential for binding to various biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of (2R)-4-(1-methylpiperidin-2-yl)butan-2-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders, where this compound has shown promising results in modulating neurotransmitter systems. Specifically, it has been found to interact with serotonin and dopamine receptors, which are key players in mood regulation and cognitive function.

In addition to its neurological applications, (2R)-4-(1-methylpiperidin-2-yl)butan-2-ol has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, thereby reducing inflammation in various tissues. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (2R)-4-(1-methylpiperidin-2-yl)butan-2-ol has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research indicates that this compound exhibits favorable oral bioavailability and a relatively long half-life, which are desirable characteristics for a therapeutic agent. Furthermore, it has shown low toxicity in animal models, suggesting a wide therapeutic window and reduced risk of adverse effects.

In terms of synthetic methods, several efficient routes have been developed to produce (2R)-4-(1-methylpiperidin-2-yl)butan-2-ol. One common approach involves the asymmetric synthesis of the chiral butanol moiety followed by coupling with the 1-methylpiperidin-2-one derivative. These synthetic strategies not only ensure high enantiomeric purity but also allow for large-scale production, which is crucial for clinical trials and commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-4-(1-methylpiperidin-2-yl)butan-2-ol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

The future outlook for (2R)-4-(1-methylpiperidin-2-yl)butan-2-ol is promising. Ongoing research continues to explore its mechanisms of action and potential applications in treating a wide range of diseases. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, with the ultimate goal of bringing this compound to market as a safe and effective therapeutic agent.

In conclusion, (2R)-4-(1-methylpiperidin-2-yl)butan-2-ol (CAS No. 2227965-09-3) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for drug development, with potential applications in neurological disorders, inflammatory diseases, and other therapeutic areas. As research progresses, it is likely that this compound will play an increasingly important role in improving patient outcomes and advancing medical science.